Cas no 20125-85-3 ((E)-oct-3-en-1-ol)

• Product Name: (E)-oct-3-en-1-ol
• CAS No: 20125-85-3
• MF: C₈H₁₆O
• MW: 128.212042808533
• CID: 909064
• PubChem ID: 5364475
• Update Time: 2025-04-19

(E)-oct-3-en-1-ol Chemical and Physical Properties

Names and Identifiers

• (E)-oct-3-en-1-ol
• (3E)-3-Octen-1-ol
• (E)-3-Octen-1-ol
• trans-3-Octen-1-ol
• (3E)-oct-3-en-1-ol
• LMFA05000560
• ?CIS-3-OCTEN-1-OL
• SCHEMBL473592
• oct-3-en-1-ol
• 18185-81-4
• DTXSID40885116
• 3-Octen-1-ol, (3E)-
• EINECS 243-534-1
• 20125-85-3
• NS00083991
• trans-oct-3-en-1-ol
• CHEBI:168692
• 3-OCTEN-1-OL
• EINECS 242-071-2
• SCHEMBL1129182
• 3-Octen-1-ol, (E)-
• AI3-07194

• Inchi： 1S/C8H16O/c1-2-3-4-5-6-7-8-9/h5-6,9H,2-4,7-8H2,1H3/b6-5+
• InChI Key： YDXQPTHHAPCTPP-AATRIKPKSA-N
• SMILES： OCC/C=C/CCCC

Computed Properties

• Exact Mass: 128.12018
• Monoisotopic Mass: 128.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 5
• Complexity: 67
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols